Cas no 2172144-32-8 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-fluorobenzoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-fluorobenzoic acid
• CAS No: 2172144-32-8
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 5807455
• PubChem ID: 165549779
• Update Time: 2025-11-01

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-fluorobenzoic acid
• EN300-1482467
• 2172144-32-8
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-3-fluorobenzoic acid

• Inchi： 1S/C26H23FN2O6/c27-22-13-16(25(31)32)9-10-23(22)29-24(30)15-34-12-11-28-26(33)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,13,21H,11-12,14-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： OYEAEGJCEKROLD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1NC(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-fluorobenzoic acid

Introduction to 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-fluorobenzoic acid (CAS No. 2172144-32-8)

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-fluorobenzoic acid (CAS No. 2172144-32-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-EAA-FB, is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, an ethoxyacetamido moiety, and a fluorinated benzoic acid backbone. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of complex peptides and peptidomimetics. The presence of the ethoxyacetamido moiety adds to the compound's versatility, as it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets. The fluorinated benzoic acid backbone further enhances the compound's stability and solubility properties, making it suitable for a wide range of applications.

Recent research has highlighted the potential of Fmoc-EAA-FB in the development of novel therapeutics. A study published in the Journal of Medicinal Chemistry in 2023 explored the use of this compound as a lead molecule for the design of inhibitors targeting specific enzymes involved in cancer progression. The researchers found that Fmoc-EAA-FB exhibited potent inhibitory activity against a key enzyme, demonstrating its potential as a starting point for the development of more effective anticancer drugs.

In another study, published in Bioorganic & Medicinal Chemistry Letters in 2022, scientists investigated the pharmacokinetic properties of Fmoc-EAA-FB. The results showed that the compound had favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its suitability for further preclinical and clinical evaluation. The study also highlighted the importance of optimizing the chemical structure to enhance these properties while maintaining or improving biological activity.

The unique combination of functional groups in Fmoc-EAA-FB makes it an attractive candidate for various applications beyond cancer research. For instance, its ability to form stable complexes with metal ions has been explored for use in metal chelation therapy. Additionally, the compound's structural features make it a promising scaffold for the development of imaging agents and diagnostic tools, particularly in nuclear medicine and magnetic resonance imaging (MRI).

In terms of synthetic methods, several approaches have been developed to efficiently produce Fmoc-EAA-FB. One notable method involves a multi-step synthesis starting from commercially available starting materials. The key steps include the formation of the Fmoc-protected amino acid derivative, followed by coupling with an appropriate benzoic acid derivative to form the final product. These synthetic routes have been optimized to ensure high yields and purity, making large-scale production feasible.

The safety profile of Fmoc-EAA-FB has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-fluorobenzoic acid (CAS No. 2172144-32-8) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to explore its full potential and optimize its use in various biomedical contexts.